Cas no 2411293-92-8 (2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine)

• Product Name: 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine
• CAS No: 2411293-92-8
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5953925
• PubChem ID: 154879875
• Update Time: 2025-10-05

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine
• Z3687605743
• 2411293-92-8
• Oxiran-2-yl-[4-(4-propan-2-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• EN300-7560782
• 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine

• Inchi： 1S/C14H20N4O2/c1-10(2)11-3-4-15-14(16-11)18-7-5-17(6-8-18)13(19)12-9-20-12/h3-4,10,12H,5-9H2,1-2H3
• InChI Key： IWTGLZJPKAIERI-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCN(C2N=CC=C(C(C)C)N=2)CC1)=O

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.9Ų

Additional information on 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine: A Comprehensive Overview

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine, also known by its CAS number NO2411293-92-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperazine moiety and an oxirane group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials science.

The pyrimidine core of this compound is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This structure is fundamental to many biologically active molecules, including nucleosides and antiviral agents. The substitution at position 4 with a propan-2-yl group introduces steric bulk, which can influence the compound's solubility and bioavailability. Meanwhile, the piperazine ring, attached at position 1 of the pyrimidine, adds rigidity and potential sites for further functionalization. Piperazine itself is a widely studied heterocycle known for its ability to form hydrogen bonds, making it valuable in drug design.

The oxirane (epoxide) group, located at position 2 of the piperazine ring, introduces an additional layer of reactivity. Epoxides are known for their electrophilic properties, making them attractive for various chemical transformations. Recent studies have highlighted the utility of epoxides in click chemistry and bioconjugation reactions, suggesting that this compound could serve as a building block for more complex molecular architectures.

From a synthetic perspective, the construction of this compound involves a multi-step process that likely includes nucleophilic aromatic substitution, epoxide formation, and cyclization reactions. The synthesis pathway would need to carefully balance the reactivity of the different functional groups to ensure selective formation of the desired product. Researchers have explored various strategies to optimize such syntheses, including the use of transition metal catalysts and microwave-assisted reactions.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated that analogs of this compound can inhibit certain kinases involved in cancer cell proliferation. The combination of the pyrimidine ring and piperazine moiety provides multiple interaction points for binding to protein targets, making it a compelling candidate for drug development.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed that the propan-2-yl group plays a critical role in fitting into hydrophobic pockets of target proteins, while the piperazine ring contributes to hydrogen bonding networks. These insights are valuable for guiding further optimization of the compound's pharmacokinetic properties.

Beyond biology, this compound has potential applications in materials science. Its rigid structure and diverse functional groups make it suitable for use in polymer synthesis or as a component in advanced materials such as stimuli-responsive polymers or organic electronics. Researchers are actively exploring these avenues, leveraging the compound's unique properties to develop novel materials with tailored functionalities.

In conclusion, 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-4-(propan-2-yl)pyrimidine represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its versatile structure and reactivity make it a valuable tool for researchers across these disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial innovation.